![molecular formula C12H10ClNOS B6536767 2-chloro-N-[(thiophen-3-yl)methyl]benzamide CAS No. 1058258-98-2](/img/structure/B6536767.png)
2-chloro-N-[(thiophen-3-yl)methyl]benzamide
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Description
Synthesis Analysis
The synthesis of “2-chloro-N-[(thiophen-3-yl)methyl]benzamide” involves several steps. The starting material is 2-chlorobenzoyl chloride, which is reacted with 2-methyl-5-thiophen-2-ylpyrazole in the presence of a base to form the intermediate 2-chloro-N-(2-methyl-5-thiophen-2-yl)benzamide. This is then treated with formaldehyde and hydrogen cyanide to give the final product.Molecular Structure Analysis
The molecular structure of “this compound” is complex and can be viewed using Java or Javascript . The structure was confirmed by MS, 1H NMR, 13C NMR, and FT-IR spectroscopy methods .Chemical Reactions Analysis
The chemical reactions leading to substitution on a thiophene ring are reviewed . Short historical views are presented where suitable. Recent examples, which in several cases demonstrate the modern application of the method, are presented where possible .Mechanism of Action
Target of Action:
The primary target of this compound is the enzyme UDP-N-acetylmuramoyl-tripeptide–D-alanyl-D-alanine ligase . This enzyme plays a crucial role in bacterial cell wall synthesis by catalyzing the formation of peptide cross-links between muramyl peptides. Specifically, it connects the D-alanyl-D-alanine dipeptide to the N-acetylmuramoyl tripeptide, contributing to the structural integrity of the bacterial cell wall .
Properties
IUPAC Name |
2-chloro-N-(thiophen-3-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClNOS/c13-11-4-2-1-3-10(11)12(15)14-7-9-5-6-16-8-9/h1-6,8H,7H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMHJVFXPLYJAEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=CSC=C2)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClNOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
251.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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